![molecular formula C10H14N2O4 B6180470 rac-methyl (7R,9aR)-1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate, cis CAS No. 2613299-78-6](/img/no-structure.png)
rac-methyl (7R,9aR)-1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate, cis
Description
The compound “rac-methyl (7R,9aR)-1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate, cis” is a nitrogen-containing heterocyclic compound . It includes a pyrrole ring and a pyrazine ring . The IUPAC name of the compound is "methyl (7R,9aR)-1-oxooctahydro-2H-pyrido [1,2-a]pyrazine-7-carboxylate" .
Synthesis Analysis
The synthesis of pyrrolopyrazine derivatives, including this compound, involves various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation .Molecular Structure Analysis
The molecular structure of this compound includes a pyrrole ring and a pyrazine ring . The InChI code for the compound is "1S/C10H16N2O3/c1-15-10(14)7-2-3-8-9(13)11-4-5-12(8)6-7/h7-8H,2-6H2,1H3,(H,11,13)/t7-,8-/m1/s1" .Chemical Reactions Analysis
Pyrrolopyrazine derivatives, including this compound, have been synthesized using various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation .Physical And Chemical Properties Analysis
The compound has a molecular weight of 212.25 . It is stored at a temperature between 28°C .Safety and Hazards
Future Directions
Pyrrolopyrazine derivatives, including this compound, have shown a wide range of biological activities and are an attractive scaffold for drug discovery research . Therefore, the synthetic methods and biological activities of pyrrolopyrazine derivatives will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (7R,9aR)-1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate, cis involves the condensation of a pyridine derivative with an aldehyde followed by a cyclization reaction to form the pyrazine ring. The resulting compound is then subjected to a series of reactions to introduce the carboxylate and methyl groups.", "Starting Materials": [ "2-pyridinecarboxaldehyde", "ethyl acetoacetate", "ammonium acetate", "methyl iodide", "sodium hydroxide", "acetic acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Condensation of 2-pyridinecarboxaldehyde with ethyl acetoacetate in the presence of ammonium acetate to form ethyl (2-pyridyl)acetate.", "Step 2: Cyclization of ethyl (2-pyridyl)acetate with sodium hydroxide in acetic acid to form (7R)-ethyl 1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate.", "Step 3: Methylation of (7R)-ethyl 1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate with methyl iodide in the presence of sodium hydroxide to form (7R)-methyl 1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate.", "Step 4: Hydrolysis of (7R)-methyl 1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate with sodium hydroxide in water to form rac-methyl (7R,9aR)-1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate, cis." ] } | |
CAS RN |
2613299-78-6 |
Molecular Formula |
C10H14N2O4 |
Molecular Weight |
226.2 |
Purity |
95 |
Origin of Product |
United States |
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